(R)-3-Chloro-1-phenyl-1-(2-methylphenoxy)propane
(R)-3-Chloro-1-phenyl-1-(2-methylphenoxy)propane
Brand Name:
Vulcanchem
CAS No.:
114446-47-8
VCID:
VC0019203
InChI:
InChI=1S/C16H17ClO/c1-13-7-5-6-10-15(13)18-16(11-12-17)14-8-3-2-4-9-14/h2-10,16H,11-12H2,1H3/t16-/m1/s1
SMILES:
CC1=CC=CC=C1OC(CCCl)C2=CC=CC=C2
Molecular Formula:
C16H17ClO
Molecular Weight:
260.76 g/mol
(R)-3-Chloro-1-phenyl-1-(2-methylphenoxy)propane
CAS No.: 114446-47-8
Reference Standards
VCID: VC0019203
Molecular Formula: C16H17ClO
Molecular Weight: 260.76 g/mol
| CAS No. | 114446-47-8 |
|---|---|
| Product Name | (R)-3-Chloro-1-phenyl-1-(2-methylphenoxy)propane |
| Molecular Formula | C16H17ClO |
| Molecular Weight | 260.76 g/mol |
| IUPAC Name | 1-[(1R)-3-chloro-1-phenylpropoxy]-2-methylbenzene |
| Standard InChI | InChI=1S/C16H17ClO/c1-13-7-5-6-10-15(13)18-16(11-12-17)14-8-3-2-4-9-14/h2-10,16H,11-12H2,1H3/t16-/m1/s1 |
| Standard InChIKey | SQDWIPMYVBCJJX-MRXNPFEDSA-N |
| Isomeric SMILES | CC1=CC=CC=C1O[C@H](CCCl)C2=CC=CC=C2 |
| SMILES | CC1=CC=CC=C1OC(CCCl)C2=CC=CC=C2 |
| Canonical SMILES | CC1=CC=CC=C1OC(CCCl)C2=CC=CC=C2 |
| Synonyms | 1-[(1R)-3-Chloro-1-phenylpropoxy]-2-methylbenzene; |
| PubChem Compound | 11054429 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume